Cas no 97760-94-6 (N-(2-Fluoro-4-iodophenyl)acetamide)

• Product Name: N-(2-Fluoro-4-iodophenyl)acetamide
• CAS No: 97760-94-6
• MF: C₈H₇FINO
• MW: 279.050157785416
• CID: 750901
• PubChem ID: 2782196
• Update Time: 2025-07-20

N-(2-Fluoro-4-iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-4-iodophenyl)acetamide
• 2-FLUORO-4-IODOACETANILIDE
• Acetamide, N-(2-fluoro-4-iodophenyl)-
• AKOS004007329
• DTXSID90381971
• HRBWAJGVVZVRSJ-UHFFFAOYSA-N
• 97760-94-6
• SCHEMBL2650449
• CS-0210995
• 2'-Fluoro-4'-iodoacetanilide
• PS-7242
• N-(2-fluoro-4-iodo-phenyl)-acetamide
• MFCD04039298

• MDL： MFCD04039298
• Inchi： 1S/C8H7FINO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)
• InChI Key： HRBWAJGVVZVRSJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)NC(C)=O

Computed Properties

• Exact Mass: 278.95600
• Monoisotopic Mass: 278.95564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.875
• Boiling Point: 348.3°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.637
• PSA: 29.10000
• LogP: 2.46170

N-(2-Fluoro-4-iodophenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-Fluoro-4-iodophenyl)acetamide

Research Briefing on N-(2-Fluoro-4-iodophenyl)acetamide (CAS: 97760-94-6) in Chemical Biology and Pharmaceutical Applications

N-(2-Fluoro-4-iodophenyl)acetamide (CAS: 97760-94-6) is a fluorinated and iodinated aromatic acetamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis and drug discovery, particularly in the development of targeted therapies and imaging agents. Recent studies have explored its potential applications in medicinal chemistry, radiopharmaceuticals, and as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of N-(2-Fluoro-4-iodophenyl)acetamide as a precursor for the synthesis of novel kinase inhibitors. The research team demonstrated that the fluorine and iodine substituents on the aromatic ring provide unique electronic and steric properties that enhance binding affinity to specific ATP-binding pockets in target kinases. Molecular docking studies revealed that derivatives of this compound showed promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range.

In the field of radiopharmaceuticals, a recent breakthrough was reported in Nuclear Medicine and Biology (2024), where researchers utilized N-(2-Fluoro-4-iodophenyl)acetamide as a starting material for the development of iodine-123 and iodine-131 labeled compounds for diagnostic imaging and targeted radionuclide therapy. The study highlighted the compound's excellent radiochemical stability and favorable pharmacokinetic properties, making it particularly suitable for theranostic applications in oncology.

From a synthetic chemistry perspective, advancements in the preparation of N-(2-Fluoro-4-iodophenyl)acetamide have been achieved through improved catalytic methods. A 2024 publication in Organic Process Research & Development described a novel palladium-catalyzed fluorination-iodination sequence that significantly increases the yield and purity of the compound while reducing the environmental impact of the synthesis process. This development is particularly important for scaling up production for preclinical and clinical studies.

The metabolic stability and toxicity profile of N-(2-Fluoro-4-iodophenyl)acetamide have been extensively studied in recent preclinical investigations. Results from in vitro and in vivo studies suggest that the compound demonstrates favorable metabolic stability in hepatic microsomes and shows minimal cytotoxicity at therapeutic concentrations. These findings, published in Xenobiotica (2023), support its potential as a lead compound for further drug development.

Looking forward, several research groups are exploring the incorporation of N-(2-Fluoro-4-iodophenyl)acetamide into more complex molecular architectures, including PROTACs (Proteolysis Targeting Chimeras) and antibody-drug conjugates. Preliminary results from these studies, presented at recent scientific conferences, indicate promising directions for the compound's application in targeted protein degradation and precision medicine approaches.